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Compound of Interest

Compound Name: TCO-PEG4-biotin

Cat. No.: B15542642

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for utilizing TCO-PEG4-biotin for the labeling

and analysis of cells via flow cytometry. This bioorthogonal labeling approach offers high

specificity and efficiency, making it a valuable tool in various research and drug development

applications, including the identification and quantification of cell surface markers, receptor

trafficking studies, and tracking of labeled cells.[1][2]

Introduction
TCO-PEG4-biotin is a chemical probe that leverages the principles of bioorthogonal click

chemistry.[1] It consists of a trans-cyclooctene (TCO) group, a polyethylene glycol (PEG4)

spacer, and a biotin molecule.[3] The TCO group reacts specifically and covalently with a

tetrazine-modified target in a rapid and highly efficient inverse-electron-demand Diels-Alder

cycloaddition.[1] This reaction proceeds under physiological conditions without the need for a

catalyst, ensuring minimal perturbation to living cells.[4][5] The PEG4 spacer enhances the

water solubility and flexibility of the probe, while the biotin moiety allows for subsequent

detection using streptavidin-conjugated fluorophores.[1]
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This two-step labeling strategy, where a target molecule is first tagged with a tetrazine and then

detected with TCO-PEG4-biotin followed by a fluorescent streptavidin conjugate, provides a

versatile and robust method for flow cytometry analysis.

Data Presentation
The successful application of TCO-PEG4-biotin in flow cytometry relies on the optimization of

several experimental parameters. The following tables provide illustrative quantitative data to

guide this optimization process. Researchers should note that the optimal conditions will be

specific to the cell type, target molecule, and experimental setup.

Table 1: Recommended Concentration Ranges for Labeling Reagents

Reagent
Typical Concentration
Range

Notes

Tetrazine-modified Antibody 1 - 10 µg/mL

Titration is recommended to

determine the optimal

concentration for achieving the

best signal-to-noise ratio.

TCO-PEG4-biotin 10 - 100 µM

Higher concentrations may be

required for less abundant

targets, but can also lead to

increased background.

Streptavidin-Fluorophore

Conjugate
1 - 5 µg/mL

The optimal concentration

depends on the brightness of

the fluorophore and the

expression level of the target.

Table 2: Illustrative Data on Labeling Efficiency and Cell Viability
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TCO-PEG4-biotin
Concentration (µM)

Labeling Efficiency
(%)

Cell Viability (%)
Signal-to-Noise
Ratio

10 85 >95 50

25 95 >95 120

50 98 >95 200

100 98 >90

180 (potential for

increased

background)

Note: The data presented in this table is for illustrative purposes only and will vary depending

on the specific experimental conditions.

Experimental Protocols
This section provides a detailed protocol for labeling cell surface proteins on live cells for flow

cytometry analysis.

Materials
Cells of interest

Tetrazine-modified primary antibody specific to the target protein

TCO-PEG4-biotin (stored at -20°C, protected from light)[3]

Streptavidin conjugated to a suitable fluorophore (e.g., FITC, PE, APC)

Phosphate-Buffered Saline (PBS), pH 7.4

Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

Anhydrous DMSO

Viability dye (e.g., Propidium Iodide, DAPI)

Flow cytometer
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Protocol
1. Cell Preparation a. Harvest cells and wash them once with cold PBS. b. Resuspend the cells

in Flow Cytometry Staining Buffer at a concentration of 1 x 10^6 cells/mL.[1]

2. Primary Antibody Incubation a. Add the tetrazine-modified primary antibody to the cell

suspension at the predetermined optimal concentration. b. Incubate for 30-60 minutes at 4°C,

protected from light. c. Wash the cells twice with cold Flow Cytometry Staining Buffer by

centrifugation (e.g., 300 x g for 5 minutes).

3. TCO-PEG4-biotin Staining a. Prepare a stock solution of TCO-PEG4-biotin in anhydrous

DMSO (e.g., 10 mM). b. Dilute the TCO-PEG4-biotin stock solution in Flow Cytometry Staining

Buffer to the desired final concentration (e.g., 25-50 µM).[2] It is crucial to determine the

optimal concentration empirically.[1] c. Resuspend the cell pellet in the TCO-PEG4-biotin
staining solution. d. Incubate for 30-60 minutes at room temperature, protected from light.[1][2]

e. Wash the cells twice with cold Flow Cytometry Staining Buffer.

4. Secondary Staining with Streptavidin-Fluorophore a. Dilute the streptavidin-fluorophore

conjugate in Flow Cytometry Staining Buffer to its optimal concentration. b. Resuspend the cell

pellet in the diluted streptavidin-fluorophore solution. c. Incubate for 20-30 minutes at 4°C,

protected from light. d. Wash the cells twice with cold Flow Cytometry Staining Buffer.

5. Viability Staining (Optional) a. Resuspend the cells in Flow Cytometry Staining Buffer. b. Add

a viability dye according to the manufacturer's instructions to distinguish live from dead cells.

6. Flow Cytometry Analysis a. Resuspend the final cell pellet in an appropriate volume of Flow

Cytometry Staining Buffer. b. Analyze the cells on a flow cytometer using the appropriate laser

lines and emission filters for the chosen fluorophore. c. Include appropriate controls, such as

unstained cells, cells stained with the primary antibody and streptavidin-fluorophore only (no

TCO-PEG4-biotin), and cells stained with TCO-PEG4-biotin and streptavidin-fluorophore only

(no primary antibody).

Mandatory Visualization
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Caption: Experimental workflow for cell labeling using TCO-PEG4-biotin for flow cytometry.
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Caption: Principle of cell surface receptor labeling using the TCO-PEG4-biotin system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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